Cas no 80189-22-6 (Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl-)
80189-22-6 structure
Product Name:Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl-
CAS No:80189-22-6
MF:C26H59N4P
MW:458.747227907181
CID:706191
PubChem ID:71421294
Update Time:2025-04-19
Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl- Chemical and Physical Properties
Names and Identifiers
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- Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl-
- N-[bis(dibutylamino)-ethylimino-λ<sup>5</sup>-phosphanyl]-N-butylbutan-1-amine
- N,N,N',N',N'',N''-Hexabutyl-N'''-ethylphosphorimidic triamide
- 80189-22-6
- DTXSID10840454
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- Inchi: 1S/C26H59N4P/c1-8-15-21-28(22-16-9-2)31(27-14-7,29(23-17-10-3)24-18-11-4)30(25-19-12-5)26-20-13-6/h8-26H2,1-7H3
- InChI Key: AQYRDPDCIRNNRA-UHFFFAOYSA-N
- SMILES: P(=NCC)(N(CCCC)CCCC)(N(CCCC)CCCC)N(CCCC)CCCC
Computed Properties
- Exact Mass: 458.44773490g/mol
- Monoisotopic Mass: 458.44773490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 22
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 22.1Ų
Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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